Cas no 61276-17-3 (Verbascoside)

• Product Name: Verbascoside
• CAS No: 61276-17-3
• MF: C₂₉H₃₆O₁₅
• MW: 624.5872
• MDL: MFCD00221751
• CID: 57658
• PubChem ID: 354335451
• Update Time: 2026-01-20

Verbascoside Chemical and Physical Properties

Names and Identifiers

• acteoside
• Verbascoside
• Kusaginin
• VERBASCOSIDE(P) PrintBack
• Verbascoside, froM Cistanche deserticola Y.C.Ma
• Acetoside
• ISOVERBASCOSIDE
• NSC 603831
• Russetinol
• StereosperMin
• TJC 160
• Verbacoside
• Acteoside Kusaginin
• 2-(3,4-Dihydroxyphenyl)ethyl 3-O-(6-Deoxy-α-L-mannopyranosyl)-4-O-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoyl]-β-D-glucopyranoside
• [(2R,3R,4R,5R,6R)-6-[2-(3,4-Dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• [ "Verbascoside", " Kusaginin" ]
• BCP28291
• [(3R,5R)-6-[2-(3,4-Dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,6S)-3,4,5-trihydrox
• TJC160
• SCHEMBL657970
• HY-N0021
• (3,4-Dihydroxyphenyl)ethyl O-.alpha.-rhamnopyranosyl(1->3)-4-O-caffeoyl-.beta.-D glucopyranoside
• CHEBI:132853
• Q411426
• 3TGX09BD5B
• AKOS015897165
• TJC-160
• Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-, 4-(3-(3,4-dihydroxyphenyl)-2-propenoate), (E)-beta-D-
• FBSKJMQYURKNSU-ZLSOWSIRSA-N
• [(2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-tetrahydropyran-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• (2R,3R,4R,5R,6R)-6-(3,4-Dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl (E)-3-(3,4-dihydroxyphenyl)acrylate
• VERBASCOSIDE [INCI]
• DB12996
• 22323-52-0
• (2R,3R,4R,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)-4-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-3-yl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• .beta.-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl3-O-(6-deoxy-.alpha.-L-mannopyranosyl)-, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
• 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-4-O-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranoside
• 2-(3,4-dihydroxyphenyl)ethyl 3-O-(alpha-L-rhamnopyranosyl)-4-O-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranoside
• NCGC00378687-03
• SMR001397320
• NS00070422
• 1ST000876
• DTXSID701021953
• cid_5281800
• CHEMBL231853
• AS-75167
• VERBASCOSIDE [USP-RS]
• Verbascoside, primary pharmaceutical reference standard
• VERBASCOSIDE (USP-RS)
• Verbascoside, >=99% (HPLC)
• s5458
• beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
• MLS002473233
• CCG-270269
• CHEMBL444478
• CHEBI:9953
• B864379
• Q-100706
• UNII-3TGX09BD5B
• cid_24978601
• 61276-17-3
• NSC-603831
• .BETA.-D-GLUCOPYRANOSIDE, 2-(3,4-DIHYDROXYPHENYL)ETHYL 3-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-, 4-((2E)-3-(3,4-DIHYDROXYPHENYL)-2-PROPENOATE)
• .beta.-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-.alpha.-L-mannopyranosyl)-, 4-[(2E)-3-(3,4-dihydroxyphenyl)-2-propenoate]
• 2-(3,4-dihydroxyphenyl)ethyl 3-O-(alpha-L-rhamnopyranosyl)-4-O-((2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)-beta-D-glucopyranoside
• GTPL12550
• Acetoside (Verbascoside)
• 2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-alpha-L-mannopyranosyl)-4-O-((2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)-beta-D-glucopyranoside
• ((2R,3R,4R,5R,6R)-6-(3,4-dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-3-yl) 3-(3,4-dihydroxyphenyl)acrylate
• BDBM50241867
• MFCD00221751
• HMS2205K11
• Verbascoside, United States Pharmacopeia (USP) Reference Standard
• Acteoside; Verbascoside
• Reh-acteoside
• ((2R,3R,4R,5R,6R)-6-(3,4-dihydroxyphenethoxy)-5-hydroxy-2-(hydroxymethyl)-4-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)tetrahydro-2H-pyran-3-yl)3-(3,4-dihydroxyphenyl)acrylate

• MDL： MFCD00221751
• Inchi： 1S/C29H36O15/c1-13-22(36)23(37)24(38)29(41-13)44-27-25(39)28(40-9-8-15-3-6-17(32)19(34)11-15)42-20(12-30)26(27)43-21(35)7-4-14-2-5-16(31)18(33)10-14/h2-7,10-11,13,20,22-34,36-39H,8-9,12H2,1H3/b7-4+/t13-,20?,22?,23?,24+,25+,26+,27?,28?,29-/m0/s1
• InChI Key： FBSKJMQYURKNSU-HTBVKDSYSA-N
• SMILES： O([C@@]1([H])[C@@]([H])(C([H])(C([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])C1([H])[C@]([H])(C([H])(OC([H])([H])C([H])([H])C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])OC([H])(C([H])([H])O[H])[C@@]1([H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 624.20500
• Monoisotopic Mass: 624.20542044 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 936
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245
• Molecular Weight: 624.6
• XLogP3: -0.5

Experimental Properties

• Color/Form: Powder
• Density: 1.6000
• Melting Point: No data available
• Boiling Point: 908.8°C at 760 mmHg
• Flash Point: 294.7±27.8 °C
• Refractive Index: 1.689
• PSA: 245.29000
• LogP: -1.01590

Verbascoside Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： 24/25
• RTECS：LZ5786000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Verbascoside

Verbascoside (CAS No: 61276-17-3) - A Comprehensive Overview in Modern Research

Verbascoside, a naturally occurring flavonoid glycoside, is characterized by its unique chemical structure and a wide array of biological activities. With the CAS number 61276-17-3, this compound has garnered significant attention in the field of pharmaceuticals and natural product research. Its molecular formula and structural properties make it a subject of intense study for potential therapeutic applications.

The chemical structure of Verbascoside consists of a flavone backbone linked to a rhamnose sugar moiety, which contributes to its solubility and stability. This glycosidic bond is crucial for its biological interactions, as it modulates the compound's pharmacokinetics and pharmacodynamics. Recent advancements in spectroscopic techniques have allowed researchers to elucidate its exact stereochemistry, providing insights into how it interacts with biological targets.

In the realm of modern pharmaceutical research, Verbascoside has been extensively studied for its anti-inflammatory, antioxidant, and antimicrobial properties. Its anti-inflammatory effects are particularly noteworthy, as they are mediated through the inhibition of key pro-inflammatory cytokines such as TNF-α and IL-6. Preclinical studies have demonstrated that Verbascoside can attenuate inflammatory responses in animal models of arthritis and colitis, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

The antioxidant properties of Verbascoside stem from its ability to scavenge free radicals and modulate antioxidant enzymes like superoxide dismutase (SOD) and catalase. These actions are critical in preventing oxidative stress-induced cellular damage, which is implicated in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders. Emerging research indicates that Verbascoside may also have neuroprotective effects, making it a promising candidate for treating conditions like Alzheimer's disease.

Moreover, Verbascoside has shown significant promise in antimicrobial applications. Its mechanism of action involves disrupting bacterial cell membranes and inhibiting key metabolic pathways. This has led to investigations into its efficacy against multidrug-resistant bacteria, including strains that are resistant to conventional antibiotics. The growing threat of antibiotic resistance underscores the need for novel antimicrobial agents like Verbascoside, which could provide alternative therapeutic strategies.

The pharmacokinetic profile of Verbascoside is another area of active investigation. Studies have revealed that it exhibits good oral bioavailability when administered in appropriate formulations. This is attributed to its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders. Additionally, its stability under various physiological conditions enhances its suitability for formulation into oral supplements or topical applications.

In conclusion, Verbascoside (CAS No: 61276-17-3) represents a fascinating compound with diverse biological activities that make it a valuable asset in contemporary pharmaceutical research. Its anti-inflammatory, antioxidant, and antimicrobial properties have been well-documented in preclinical studies, paving the way for further clinical investigations. As our understanding of its mechanisms of action continues to evolve, so too will its potential applications in human health and disease management.